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Introduction
The Novel Object Recognition (NOR) test is a widely utilized behavioral assay to assess

learning and memory, particularly recognition memory, in rodents.[1][2] The test is founded on

the innate tendency of rodents to explore novel objects more than familiar ones.[3] This

paradigm is valuable for investigating the cognitive effects of pharmacological agents.[1]

Tianeptine, an atypical antidepressant, presents a complex pharmacological profile, primarily

modulating glutamate receptors and acting as a full agonist at the µ-opioid receptor.[4][5][6] Its

influence on cognitive function is an area of active research, with some studies suggesting pro-

cognitive and neuroprotective effects, potentially by normalizing neuroplasticity mechanisms

crucial for memory formation.[7][8][9]

This document provides a detailed protocol for conducting the Novel Object Recognition test in

conjunction with the administration of Tianeptine sulfate to evaluate its effects on recognition

memory in mice.
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Caption: Proposed signaling pathway of Tianeptine sulfate's impact on cognitive function.

Experimental Protocols
Materials and Reagents

Tianeptine sulfate (dissolved in 0.9% NaCl)

Vehicle (0.9% NaCl)

Open field arena (e.g., 40 x 40 x 40 cm, non-reflective material)

Two sets of identical objects (e.g., plastic blocks, metal cubes) - objects should be heavy

enough not to be displaced by the mice and easy to clean.

Video recording and tracking software (e.g., EthoVision XT)[10]

70% Ethanol for cleaning

Animal Subjects
Adult male C57BL/6 mice (8-12 weeks old)

Animals should be housed in groups of 4-5 per cage with ad libitum access to food and

water, under a 12:12 hour light/dark cycle.
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Acclimatize mice to the housing facility for at least one week before the experiment and

handle them for 2-3 days prior to testing to reduce stress.

Drug Administration
Tianeptine sulfate is dissolved in saline and administered orally (p.o.) or via intraperitoneal

(i.p.) injection. A common dose used in mice for cognitive studies is 10 mg/kg.[11] The vehicle

group receives an equivalent volume of saline. Administration should occur 30 minutes before

the training session.

Novel Object Recognition Protocol
The NOR test is conducted over three consecutive days: Habituation, Training (Familiarization),

and Testing.[1]

Day 1: Habituation

Transport mice to the testing room and allow them to acclimate for at least 30 minutes.

Place each mouse individually into the empty open field arena.

Allow the mouse to explore the arena freely for 5-10 minutes.[1]

Return the mouse to its home cage.

Clean the arena thoroughly with 70% ethanol between each mouse to eliminate olfactory

cues.

Day 2: Training (Familiarization)

Administer Tianeptine sulfate (10 mg/kg) or vehicle to the respective groups 30 minutes

before the training session.

Place two identical objects (A1 and A2) in opposite corners of the arena, approximately 10

cm from the walls.[12]

Place a mouse into the arena, midway between the two objects, facing the wall.
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Allow the mouse to explore the objects for a fixed duration, typically 5-10 minutes.[1]

Record the session using video tracking software.

Return the mouse to its home cage.

Clean the arena and objects with 70% ethanol.

Day 3: Testing

The testing phase is conducted 24 hours after the training session.[1] No drug is

administered on this day.

Replace one of the familiar objects with a novel object (B), while the other familiar object (A3,

a clean copy of A1/A2) remains. The position of the novel object should be counterbalanced

across animals.

Place the mouse back into the arena.

Allow the mouse to explore the objects for 5 minutes.[1]

Record the session using video tracking software.

Return the mouse to its home cage.

Clean the arena and objects thoroughly.

Experimental Workflow
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Caption: Experimental workflow for the Novel Object Recognition test with Tianeptine

administration.

Data Presentation and Analysis
Exploration is defined as the mouse directing its nose towards the object at a distance of ≤ 2

cm.[13] The primary metric for assessing recognition memory is the Discrimination Index (DI),

calculated as:

DI = (Time exploring novel object - Time exploring familiar object) / (Total time exploring both

objects)

A positive DI indicates a preference for the novel object, suggesting intact recognition memory.

A DI of zero suggests no preference.

Locomotor activity (total distance traveled) should also be analyzed to rule out any confounding

effects of the drug on general activity.[10]

Table 1: Object Exploration Time and Locomotor Activity

Group Treatment

Total
Exploration
Time (s) -
Training

Total
Exploration
Time (s) -
Testing

Total Distance
Traveled (m) -
Testing

1 Vehicle 45.3 ± 3.1 42.8 ± 2.9 25.6 ± 1.8

2

Tianeptine

Sulfate (10

mg/kg)

43.9 ± 2.8 44.1 ± 3.0 24.9 ± 2.1

Data are presented as mean ± SEM.

Table 2: Discrimination Index
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Group Treatment

Time with
Familiar
Object (s) -
Testing

Time with
Novel Object
(s) - Testing

Discrimination
Index (DI)

1 Vehicle 15.2 ± 1.5 27.6 ± 2.1 0.29 ± 0.04

2

Tianeptine

Sulfate (10

mg/kg)

12.5 ± 1.3 31.6 ± 2.4 0.43 ± 0.05*

Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle group (Student's t-test).

Expected Results and Interpretation
In this hypothetical dataset, the vehicle-treated group demonstrates a positive discrimination

index, indicating successful recognition memory. The Tianeptine sulfate-treated group shows

a significantly higher discrimination index compared to the vehicle group. This suggests that

Tianeptine sulfate, administered prior to the training session, enhances recognition memory in

mice. The lack of significant difference in total exploration time and locomotor activity between

the groups indicates that the observed cognitive enhancement is not due to changes in overall

activity or motivation. These findings would support the hypothesis that Tianeptine's modulation

of glutamatergic pathways and neuroplasticity contributes to improved cognitive function.[7]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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